Cas no 87842-99-7 (2-(2,7-dihydroxy-2-oxidotetrahydro-4H-furo[3,2-d][1,3,2]dioxaphosphinin-6-yl)-1,3-thiazole-4-carboxamide)

• Product Name: 2-(2,7-dihydroxy-2-oxidotetrahydro-4H-furo[3,2-d][1,3,2]dioxaphosphinin-6-yl)-1,3-thiazole-4-carboxamide
• CAS No: 87842-99-7
• MF: C₉H₁₁N₂NaO₇PS
• MW: 345.221372842789
• CID: 992852
• PubChem ID: 54599306
• Update Time: 2025-04-20

2-(2,7-dihydroxy-2-oxidotetrahydro-4H-furo[3,2-d][1,3,2]dioxaphosphinin-6-yl)-1,3-thiazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-(2,7-dihydroxy-2-oxidotetrahydro-4H-furo[3,2-d][1,3,2]dioxaphosphinin-6-yl)-1,3-thiazole-4-carboxamide
• sodium,2-(2,7-dihydroxy-2-oxo-4a,6,7,7a-tetrahydro-4H-furo[3,2-d][1,3,2]dioxaphosphinin-6-yl)-1,3-thiazole-4-carboxamide
• sodium;2-(2,7-dihydroxy-2-oxo-4a,6,7,7a-tetrahydro-4H-furo[3,2-d][1,3,2]dioxaphosphinin-6-yl)-1,3-thiazole-4-carboxamide
• 87842-99-7
• 4-Thiazolecarboxamide,5-O-phosphinico-.beta.-D-ribofuranosyl)-, monosodium salt
• NSC359276
• NSC-359276
• DTXSID50712707

• Inchi： 1S/C9H11N2O7PS.Na/c10-8(13)3-2-20-9(11-3)7-5(12)6-4(17-7)1-16-19(14,15)18-6;/h2,4-7,12H,1H2,(H2,10,13)(H,14,15);/q;+1
• InChI Key： LWCMUZRCUMAYDX-UHFFFAOYSA-N
• SMILES： S1C=C(C(N)=O)N=C1C1C(C2C(COP(=O)(O)O2)O1)O.[Na+]

Computed Properties

• Exact Mass: 344.992228
• Monoisotopic Mass: 344.992228
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 466
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 169

Experimental Properties

• Density: 1.82
• Boiling Point: 668.7°C at 760 mmHg
• Flash Point: 358.2°C
• Refractive Index: 1.66
• PSA: 179.25000
• LogP: 0.25890